Cas no 2138536-71-5 (2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride
• CAS No: 2138536-71-5
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 6089513
• PubChem ID: 165963063
• Update Time: 2025-10-31

2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride
• EN300-1145239
• 2-methyl-3-[(4-methyloxolan-3-yl)oxy]propane-1-sulfonyl chloride
• 2138536-71-5

• Inchi： 1S/C9H17ClO4S/c1-7(6-15(10,11)12)3-14-9-5-13-4-8(9)2/h7-9H,3-6H2,1-2H3
• InChI Key： OOQATLGTLMIXTO-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COC1COCC1C)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2138536-71-5 and Product Name: 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride

Compound with the CAS number 2138536-71-5 and the product name 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a sulfonyl chloride functional group, which is widely recognized for its utility in medicinal chemistry as an intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride moiety is particularly noteworthy as it facilitates the introduction of sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have been extensively studied for their roles in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of a 4-methyloxolan-3-yl group in the molecular framework adds an additional layer of complexity, enabling diverse chemical modifications that can fine-tune the pharmacological properties of the compound.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide-based drugs. The compound 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride stands out as a promising candidate due to its ability to undergo selective reactions that lead to the formation of highly potent pharmacophores. For instance, its reactivity with nucleophiles allows for the facile introduction of various functional groups, making it a versatile building block in synthetic chemistry.

One of the most exciting aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in numerous biological processes, and their inhibition has been a major focus in drug discovery. The sulfonyl chloride group can be converted into sulfonamides, which are known to exhibit inhibitory activity against various proteases. This property makes 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride a valuable tool for researchers aiming to develop new antiviral and anticancer agents.

Furthermore, the 4-methyloxolan-3-yl substituent introduces a cyclic ether moiety, which can enhance the solubility and bioavailability of drug candidates. This is particularly important in pharmaceutical development, where poor solubility often limits the effectiveness of a drug. By incorporating this group, researchers can improve the pharmacokinetic properties of sulfonamide derivatives, potentially leading to more effective treatments.

The synthesis of 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride involves multiple steps that require precise control over reaction conditions. The key step involves the chlorosulfonation of 2-methyl-3-(4-hydroxymethyltetrahydropyran)-1-propanol, followed by subsequent functional group transformations. This process highlights the compound's complexity and underscores its significance as a synthetic intermediate.

Recent studies have demonstrated that derivatives of this compound exhibit remarkable efficacy in preclinical models. For example, sulfonamides derived from 2-methyl-3-(4-methyloxolan-3-yl)oxypropane-1-sulfonyl chloride have shown promise in inhibiting enzymes associated with inflammation and infection. These findings align with current trends in drug discovery, where there is a growing emphasis on developing targeted therapies with minimal side effects.

The structural flexibility offered by the 4-methyloxolan-3-yl group also allows for the exploration of novel chemical space. By varying substituents at different positions on the molecule, researchers can generate a library of compounds with distinct biological activities. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for their efficacy against specific targets.

In conclusion, 2-methyl-3-(4-methyloxlan)-oxypropane -1-sulfonyl chloride (CAS No. 2138536 -71 -5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile tool for drug development, with potential applications ranging from antiviral and anticancer agents to treatments for inflammatory diseases. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.